5-(3-Acetylaminophenyl)-2-methoxyphenol

• IUPAC Name: N-[3-(3-hydroxy-4-methoxyphenyl)phenyl]acetamide
• InChI: InChI=1S/C15H15NO3/c1-10(17)16-13-5-3-4-11(8-13)12-6-7-15(19-2)14(18)9-12/h3-9,18H,1-2H3,(H,16,17)
• InChI Key: PLDVWHNIICWTNY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC(=C1)C2=CC(=C(C=C2)OC)O
• Molecular Formula: C15H15NO3
• DSSTOX Substance ID: DTXSID60685630
• Molecular Weight: 257.28 g/mol
• CAS No.: 1261978-40-8

Description

5-(3-Acetylaminophenyl)-2-methoxyphenol is a phenolic derivative characterized by a benzene ring substituted with a methoxy group at the 2-position and a 3-acetylaminophenyl group at the 5-position. The acetylated amino group introduces lipophilicity and steric bulk, while the methoxy group contributes to electronic effects, modulating reactivity and solubility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3-Acetylaminophenyl)-2-methoxyphenol typically involves the acetylation of 3-aminophenol followed by the introduction of a methoxy group. One common method is:

Acetylation of 3-aminophenol: This step involves reacting 3-aminophenol with acetic anhydride in the presence of a base such as pyridine. The reaction is carried out at room temperature to yield 3-acetylaminophenol.

Methoxylation: The next step involves the introduction of a methoxy group to the phenol ring. This can be achieved by reacting 3-acetylaminophenol with methanol in the presence of a catalyst such as sulfuric acid. The reaction is typically conducted under reflux conditions to yield 5-(3-Acetylaminophenyl)-2-methoxyphenol.

Industrial Production Methods

In an industrial setting, the production of 5-(3-Acetylaminophenyl)-2-methoxyphenol can be scaled up by optimizing the reaction conditions and using continuous flow reactors. The use of automated systems and high-throughput screening can further enhance the efficiency and yield of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

5-(3-Acetylaminophenyl)-2-methoxyphenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The acetylamino group can be reduced to an amino group.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles such as halides or amines can be used in the presence of a base.

Major Products Formed

Oxidation: Formation of quinones.

Reduction: Formation of 3-aminophenol.

Substitution: Formation of various substituted phenols depending on the nucleophile used.

Scientific Research Applications

5-(3-Acetylaminophenyl)-2-methoxyphenol has several scientific research applications:

Medicinal Chemistry: It is used as a precursor in the synthesis of pharmaceutical compounds with potential therapeutic effects.

Materials Science: It is used in the development of polymers and resins with specific properties.

Biological Studies: It is used in the study of enzyme interactions and inhibition mechanisms.

Chemical Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Mechanism of Action

The mechanism of action of 5-(3-Acetylaminophenyl)-2-methoxyphenol involves its interaction with specific molecular targets. The acetylamino group can form hydrogen bonds with active sites of enzymes, leading to inhibition or activation of enzymatic activity. The methoxy group can enhance the compound’s lipophilicity, facilitating its passage through cell membranes and increasing its bioavailability.

Comparison with Similar Compounds

Key Observations :

• The phenolic hydroxyl group enables hydrogen bonding, a feature absent in 3-Amino-5-methoxybenzene, which may limit its enzyme inhibition capacity .
• Compared to 5-(Benzyloxy)-2-methoxyphenol, the acetylaminophenyl group offers a balance between lipophilicity and metabolic stability, as benzyloxy groups are prone to enzymatic cleavage .

Key Findings :

• The acetylaminophenyl group may enhance enzyme inhibition by forming stable interactions with catalytic sites, as seen in acetylated analogs .
• Antioxidant activity is predicted to be high due to the phenolic hydroxyl’s radical-scavenging capacity, similar to 5-(Hydrazinylmethyl)-2-methoxyphenol .
• Compared to 2-(3-Amino-5-methoxyphenyl)ethanol, the absence of an ethanolic hydroxyl group in the target compound may reduce solubility but improve metabolic stability .

Physicochemical Properties

Property	5-(3-Acetylaminophenyl)-2-methoxyphenol	5-Amino-2-methoxyphenol	3-Amino-5-methoxybenzene
LogP	~2.5 (estimated)	~1.2	~1.8
Water Solubility	Low	Moderate	Low
Hydrogen Bond Donors	2 (phenol, NH)	2 (phenol, NH₂)	1 (NH₂)
Hydrogen Bond Acceptors	4 (methoxy, acetyl O, phenol O, NH)	3 (methoxy, phenol O, NH₂)	2 (methoxy, NH₂)

Notes:

• Higher LogP in the target compound reflects increased lipophilicity due to the acetyl group, aligning with trends observed in acetylated analogs .
• Reduced water solubility compared to 5-Amino-2-methoxyphenol may necessitate formulation adjustments for drug delivery .